Cas no 162752-09-2 (4-Fluoro-2,3-dihydro-1H-inden-2-amine)

• Product Name: 4-Fluoro-2,3-dihydro-1H-inden-2-amine
• CAS No: 162752-09-2
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD18808859
• CID: 110043
• Update Time: 2025-10-28

4-Fluoro-2,3-dihydro-1H-inden-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-amine,4-fluoro-2,3-dihydro-
• 4-FLUORO-2,3-DIHYDRO-1H-INDEN-2-AMINE
• 1H-Inden-2-amine,4-fluoro-2,3-dihydro-(9CI)
• 4-Fluoro-indan-2-ylamine
• 4-Fluoro-2,3-dihydro-1H-inden-2-amine

• MDL： MFCD18808859
• Inchi： 1S/C9H10FN/c10-9-3-1-2-6-4-7(11)5-8(6)9/h1-3,7H,4-5,11H2
• InChI Key： FJAYLUFWDPGQSK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CC(C2)N

Computed Properties

• Exact Mass: 151.08
• Monoisotopic Mass: 151.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-Fluoro-2,3-dihydro-1H-inden-2-amine

4-Fluoro-2,3-dihydro-1H-inden-2-amine (CAS 162752-09-2): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the realm of pharmaceutical intermediates, 4-Fluoro-2,3-dihydro-1H-inden-2-amine (CAS 162752-09-2) has emerged as a structurally unique compound with significant potential in drug discovery. This fluorinated indane derivative combines the pharmacophore advantages of both aromatic and aliphatic systems, making it particularly valuable for medicinal chemistry applications. The presence of the fluoro substituent at the 4-position and the primary amine functionality at the 2-position creates multiple opportunities for structural modification, allowing chemists to fine-tune molecular properties for specific biological targets.

The growing interest in fluorinated pharmaceutical compounds has positioned 4-Fluoro-2,3-dihydro-1H-inden-2-amine as a sought-after intermediate. Recent studies highlight how the introduction of fluorine atoms can dramatically improve a drug candidate's metabolic stability, membrane permeability, and target binding affinity. These properties explain why approximately 30% of newly approved small-molecule drugs contain at least one fluorine atom. The compound's indenamine scaffold is particularly attractive for CNS-targeted therapies, as evidenced by its structural similarity to several neuromodulatory agents currently in clinical trials.

From a synthetic chemistry perspective, CAS 162752-09-2 offers multiple advantages. The compound's rigid bicyclic structure provides conformational restraint that can enhance receptor selectivity, while the secondary amine serves as an excellent handle for further derivatization. Pharmaceutical researchers frequently employ this building block in the development of GPCR-targeted compounds, as the indane core often shows favorable interactions with various receptor subtypes. Recent patent literature reveals its use in potential treatments for neurological disorders, with several candidates showing promise in preclinical models of Parkinson's disease and depression.

The physicochemical properties of 4-Fluoro-2,3-dihydro-1H-inden-2-amine contribute significantly to its utility. With a calculated logP of approximately 1.8, the compound demonstrates ideal lipophilicity for blood-brain barrier penetration while maintaining sufficient water solubility for formulation development. The electron-withdrawing effect of the fluorine atom enhances the compound's metabolic stability, addressing one of the key challenges in CNS drug development. These characteristics make it particularly valuable for creating CNS-penetrant small molecules, a major focus area in contemporary neuropharmacology research.

Market analysis indicates steadily growing demand for fluorinated pharmaceutical intermediates like 162752-09-2. The global market for fluorinated compounds in drug development is projected to exceed $5 billion by 2026, driven by increasing R&D investment in targeted therapies. Several contract research organizations now include this compound in their standard medicinal chemistry building block libraries, reflecting its established role in lead optimization workflows. Current pricing trends suggest stable availability, with most suppliers offering the material at research (milligram to gram) and development (kilogram) scales.

Quality control aspects of 4-Fluoro-2,3-dihydro-1H-inden-2-amine production have seen significant advancements. Modern analytical techniques including HPLC-MS and chiral chromatography now enable suppliers to provide material with ≥98% chemical purity and defined stereochemistry when required. These improvements have facilitated the compound's use in asymmetric synthesis applications, where enantiopure forms are often crucial for biological activity. The development of robust synthetic routes has also reduced production costs, making this intermediate more accessible to academic and industrial researchers alike.

Environmental and regulatory considerations for CAS 162752-09-2 follow standard pharmaceutical intermediate guidelines. The compound is typically classified as non-hazardous for transport and handling under normal laboratory conditions. However, proper chemical safety protocols should always be followed, including the use of personal protective equipment when handling the material in solid or solution form. Most jurisdictions do not impose special restrictions on this compound, simplifying its procurement and use in international research collaborations.

Future applications of 4-Fluoro-2,3-dihydro-1H-inden-2-amine appear promising based on emerging research trends. Its structural features align well with current interests in fragment-based drug discovery and proteolysis targeting chimeras (PROTACs), where modular building blocks are essential. Several research groups have reported its incorporation into novel kinase inhibitor scaffolds, leveraging the indane core's ability to occupy specific hydrophobic pockets in enzyme binding sites. These developments suggest that the scientific community will continue finding innovative uses for this versatile intermediate in years to come.

For researchers considering 162752-09-2 for their projects, several practical considerations apply. The compound is commercially available from multiple specialty chemical suppliers, typically shipped as a white to off-white powder or crystalline solid. Standard storage recommendations suggest keeping the material in a cool, dry environment protected from light. When designing synthetic routes incorporating this intermediate, chemists should consider the amine reactivity in both nucleophilic and reductive amination reactions, as well as potential protection/deprotection strategies if needed for specific transformations.

The scientific literature contains numerous examples of successful applications of 4-Fluoro-2,3-dihydro-1H-inden-2-amine in medicinal chemistry programs. Recent publications demonstrate its use in creating selective serotonin receptor modulators with improved pharmacokinetic profiles compared to first-generation compounds. Other studies highlight its incorporation into novel dopamine D3 receptor ligands, showing how small modifications to the core structure can dramatically alter receptor subtype selectivity. These case studies provide valuable insights for researchers planning to utilize this building block in their own drug discovery efforts.